Cas no 1361796-60-2 (2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine)

• Product Name: 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine
• CAS No: 1361796-60-2
• MF: C₁₂H₇Cl₂F₂N
• MW: 274.093487977982
• CID: 4999603
• Update Time: 2025-07-23

2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine

• Inchi： 1S/C12H7Cl2F2N/c13-6-1-2-9(14)7(3-6)8-4-10(15)11(16)5-12(8)17/h1-5H,17H2
• InChI Key： YFKLNILPLVKUJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C(=CC=1N)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.1
• Topological Polar Surface Area: 26

Additional information on 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine

Comprehensive Overview of 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine (CAS No. 1361796-60-2)

The compound 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine (CAS No. 1361796-60-2) is a halogenated biphenyl derivative that has garnered significant attention in the field of organic chemistry and material science. Its unique molecular structure, characterized by the presence of chloro and fluoro substituents, makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. Researchers and industry professionals often search for terms like "halogenated biphenyl synthesis" or "fluorinated aromatic amines applications," reflecting the growing interest in this compound's potential.

One of the key features of 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine is its role in the development of high-performance polymers and electronic materials. The compound's ability to act as a building block for organic semiconductors has made it a topic of interest in the context of renewable energy and sustainable technology. Searches for "organic electronics materials" and "green chemistry intermediates" often lead to discussions about this compound, highlighting its relevance in modern scientific research.

In addition to its applications in material science, 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine is also explored for its potential in pharmaceutical research. The compound's structural motifs are similar to those found in bioactive molecules, making it a candidate for drug discovery programs. Queries such as "halogenated amines in drug development" and "aromatic amines medicinal chemistry" underscore the compound's significance in this field. Its stability and reactivity profile are frequently studied to optimize synthetic routes and improve yields.

The synthesis of 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine typically involves multi-step reactions, including cross-coupling and halogenation processes. These methods are often discussed in academic literature and patent filings, with researchers seeking information on "efficient biphenyl synthesis" and "selective halogenation techniques." The compound's purity and scalability are critical factors for industrial applications, driving innovation in synthetic chemistry.

Environmental and safety considerations are also paramount when working with halogenated compounds. While 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine is not classified as a hazardous material, proper handling and disposal protocols are essential to minimize any potential risks. Searches related to "safe handling of halogenated aromatics" and "environmental impact of fluorinated compounds" reflect the community's focus on sustainable practices.

In summary, 2',5'-Dichloro-4,5-difluoro-biphenyl-2-ylamine (CAS No. 1361796-60-2) is a versatile compound with applications spanning material science, pharmaceuticals, and organic synthesis. Its unique properties and relevance to cutting-edge research make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about advanced materials and green chemistry.